Cas no 42780-92-7 (2-[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile)

• Product Name: 2-[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile
• CAS No: 42780-92-7
• MF: C₁₆H₁₈N₂
• MW: 238.327523708344
• CID: 4651288
• Update Time: 2025-06-26

2-[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile
• 1H-Pyrrole-3-acetonitrile, 1-(3,5-dimethylphenyl)-2,5-dimethyl-

• Inchi： 1S/C16H18N2/c1-11-7-12(2)9-16(8-11)18-13(3)10-15(5-6-17)14(18)4/h7-10H,5H2,1-4H3
• InChI Key： DOYKUUHPBUSIAG-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC(C)=C2)C(C)=CC(CC#N)=C1C

Additional information on 2-[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile

Introduction to 2-[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile (CAS No. 42780-92-7)

2-[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With a Chemical Abstracts Service (CAS) number of 42780-92-7, this compound represents a fascinating blend of aromatic and heterocyclic moieties, making it a valuable scaffold for the development of novel bioactive molecules. The presence of multiple substituents, including dimethylphenyl and dimethylpyrrole, contributes to its complex electronic and steric environment, which is critical for understanding its reactivity and biological activity.

The compound's structure consists of an acetonitrile group attached to a pyrrole ring, which is further substituted with a 3,5-dimethylphenyl group. This arrangement imparts specific electronic characteristics that can influence its interaction with biological targets. The dimethyl groups on both the phenyl and pyrrole rings not only enhance the lipophilicity of the molecule but also introduce steric hindrance, which can modulate binding affinity and selectivity in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrole derivatives due to their diverse biological activities. Pyrroles are known to exhibit properties such as antiviral, anti-inflammatory, and anticancer effects, making them attractive candidates for drug development. The specific substitution pattern in 2-[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile may confer unique properties that distinguish it from other pyrrole-based compounds.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The acetonitrile functionality provides a versatile handle for further chemical modification, allowing researchers to explore a wide range of derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where the ability to fine-tune molecular structure is essential for optimizing drug efficacy and minimizing side effects.

Recent studies have begun to unravel the mechanistic aspects of how such compounds interact with biological systems. For instance, computational modeling has shown that the dimethylphenyl group can engage in π-stacking interactions with aromatic residues in proteins, potentially influencing binding kinetics. Additionally, the pyrrole ring may participate in hydrogen bonding or metal coordination, depending on the target protein. These interactions are critical for understanding how the compound exerts its biological effects.

The synthesis of 2-[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile presents both challenges and opportunities for synthetic chemists. The need to introduce multiple substituents in a regioselective manner requires careful planning of synthetic routes. However, advances in catalytic methods have made it possible to construct such complex molecules with higher efficiency and precision. For example, transition metal-catalyzed cross-coupling reactions have been instrumental in forming the carbon-carbon bonds that define this compound's structure.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead for therapeutic intervention. Its ability to modulate protein-protein interactions or enzyme activity could make it relevant for treating conditions such as neurodegenerative diseases or cancer. While further research is needed to fully elucidate its therapeutic potential, these early findings highlight its significance as a chemical entity worthy of continued investigation.

The role of computational chemistry in studying 2-[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how the molecule behaves in different environments. These studies not only help predict its biological activity but also guide experimental efforts by identifying key structural features that should be optimized.

As our understanding of molecular interactions evolves, so too does our approach to drug discovery. The case of 2-[1-(3,5-dimethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile exemplifies how interdisciplinary research can lead to novel therapeutic strategies. By combining expertise from organic chemistry, biochemistry, and computational science, researchers are able to explore complex molecules like this one with greater depth and precision than ever before.

The future directions for research on this compound are promising. Investigating its derivatives could reveal new mechanisms of action and expand its therapeutic applications. Additionally, exploring synthetic pathways that improve yield and scalability will be crucial for moving towards clinical development. As interest in targeted therapies grows worldwide, 2-[1-(3,5-dimethylphenyl) -2,5-dimethyl -1H-pyrrol -3-y]acetonitrile (CAS No. 42780927) may play an important role in shaping next-generation pharmaceuticals.